Cas no 2198573-30-5 (N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide)

• Product Name: N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide
• CAS No: 2198573-30-5
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 5800341
• PubChem ID: 121154899
• Update Time: 2025-10-28

N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6473-2372
• AKOS032696152
• N-[(4-methoxyphenyl)methyl]-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide
• N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide
• N-[(4-methoxyphenyl)methyl]-3-(triazol-1-yl)azetidine-1-carboxamide
• 2198573-30-5

• Inchi： 1S/C14H17N5O2/c1-21-13-4-2-11(3-5-13)8-15-14(20)18-9-12(10-18)19-7-6-16-17-19/h2-7,12H,8-10H2,1H3,(H,15,20)
• InChI Key： PFCRRXYYNXKDJG-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(=CC=1)OC)N1CC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 287.13822480g/mol
• Monoisotopic Mass: 287.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.3Ų

Additional information on N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide

N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide: A Comprehensive Overview

N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide (CAS No. 2198573-30-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide is noteworthy for its combination of a methoxybenzyl group and a 1H-1,2,3-triazole moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The methoxybenzyl group is known for its aromaticity and electron-donating properties, which can influence the compound's solubility and reactivity. The 1H-1,2,3-triazole ring, on the other hand, is a versatile functional group that has been widely used in drug design due to its stability and ability to form hydrogen bonds.

Recent studies have highlighted the synthetic accessibility of N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide. One common synthetic route involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method for forming 1,2,3-triazoles. This reaction is particularly advantageous due to its high efficiency and mild reaction conditions. The azetidine ring can be introduced through subsequent reactions such as nucleophilic substitution or ring-closing metathesis.

In terms of biological activity, N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide has shown promising results in various assays. For instance, it has demonstrated significant activity against certain bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, preliminary studies have indicated that this compound may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

The pharmacological profile of N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide has also been investigated. In vitro studies have shown that it exhibits good cell permeability and stability in physiological conditions. These properties are crucial for a compound to be considered for further development as a therapeutic agent. Moreover, the compound has been tested for its cytotoxicity against various cancer cell lines with promising results.

One of the key areas of interest in the study of N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide is its potential as a lead compound for drug discovery. Researchers are exploring ways to optimize its structure to enhance its potency and selectivity. For example, modifications to the methoxybenzyl group or the azetidine ring can lead to derivatives with improved pharmacological profiles.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide is still in the preclinical stage of development, early results are encouraging. Preclinical studies have shown that it has favorable pharmacokinetic properties and low toxicity profiles in animal models. These findings suggest that it may be suitable for further clinical evaluation.

In conclusion, N-(4-methoxybenzyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide (CAS No. 2198573-30-5) is a promising compound with a unique molecular structure that offers potential applications in medicinal chemistry and pharmaceutical research. Its synthetic accessibility, biological activity, and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to explore its full potential and pave the way for new advancements in drug discovery.